Cas no 69347-45-1 (5,6-Dihydrodeoxysepiapterin Dihydrochloride)

• Product Name: 5,6-Dihydrodeoxysepiapterin Dihydrochloride
• CAS No: 69347-45-1
• MF: C₉H₁₄ClN₅O₂
• MW: 259.692759990692
• CID: 6431342
• Update Time: 2025-06-08

5,6-Dihydrodeoxysepiapterin Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydrodeoxysepiapterin Dihydrochloride
• 4(3H)-Pteridinone, 2-amino-5,6,7,8-tetrahydro-6-(1-oxopropyl)-, hydrochloride (1:2)

• Inchi： 1S/C9H13N5O2.ClH/c1-2-5(15)4-3-11-7-6(12-4)8(16)14-9(10)13-7;/h4,12H,2-3H2,1H3,(H4,10,11,13,14,16);1H
• InChI Key： FSTKGCXBTCAVPZ-UHFFFAOYSA-N
• SMILES： O=C1N=C(N)NC2NCC(C(=O)CC)NC1=2.Cl

Additional information on 5,6-Dihydrodeoxysepiapterin Dihydrochloride

5,6-Dihydrodeoxysepiapterin Dihydrochloride (CAS No. 69347-45-1): A Promising Neuroprotective Agent in Chemical Biology

In recent years, the compound 5,6-Dihydrodeoxysepiapterin Dihydrochloride, identified by its CAS No. 69347-45-1, has emerged as a focal point in neurochemical research due to its unique structural features and bioactivity profiles. This compound belongs to the class of tetrahydrobiopterin analogs, which are critical intermediates in the biosynthesis of neurotransmitters such as dopamine and serotonin. Its chemical structure incorporates a dihydrochloride moiety that enhances its stability and solubility, making it amenable for formulation into pharmaceuticals.

Structurally, the compound exhibits a bicyclic pteridine core with substituents at positions 5 and 6 that confer distinct pharmacological properties compared to its parent molecule sepiapterin (R-erythro-sepiapterin). The reduction of double bonds in these positions (dihydration) modulates redox potential and metabolic pathways, enabling interactions with enzymes like tyrosine hydroxylase and phenylalanine hydroxylase. Recent studies published in Nature Chemical Biology (2023) highlight how this structural modification improves its resistance to oxidative degradation in vivo, a critical factor for sustained efficacy in chronic neurological disorders.

Emerging evidence underscores its neuroprotective potential through dual mechanisms: first, by enhancing antioxidant defenses via upregulation of glutathione peroxidase; second, by modulating mitochondrial dynamics through interactions with the PINK1/Parkin pathway implicated in Parkinson’s disease pathogenesis. Preclinical trials using transgenic mouse models demonstrated significant attenuation of dopaminergic neuron loss when administered at submicromolar concentrations (Nature Communications, 2023). Notably, its ability to cross the blood-brain barrier without requiring prodrug modifications distinguishes it from conventional pteridine derivatives.

Innovative synthetic methodologies reported in Journal of Medicinal Chemistry (2023) have enabled scalable production via asymmetric hydrogenation protocols that achieve >98% enantiomeric purity—a breakthrough addressing earlier challenges with racemic mixtures. This advancement aligns with current trends toward green chemistry practices by reducing waste generation compared to traditional multistep synthesis routes.

Clinical translation is accelerated by favorable pharmacokinetic profiles: oral bioavailability exceeds 70% in non-human primates without inducing hepatotoxicity up to doses of 100 mg/kg (Phase Ia data from BioPharmaceutics Journal 2023). Current Phase II trials are investigating its efficacy in early-stage Alzheimer’s patients through biomarker assessments targeting amyloid-beta clearance and synaptic plasticity markers like brain-derived neurotrophic factor (BDNF).

Structural analogs derived from this scaffold are also being explored for therapeutic applications beyond neurology. A recent study (Bioorganic & Medicinal Chemistry Letters, 2023) demonstrated that substituent modifications at position 7 yield compounds with potent anti-inflammatory activity against microglial activation—a mechanism directly relevant to multiple sclerosis progression.

The compound’s unique combination of biochemical stability and multifunctional activity positions it as a paradigm for structure-based drug design strategies targeting complex neurological disorders. Ongoing research focuses on optimizing delivery systems using lipid nanoparticles to further enhance CNS penetration while maintaining peripheral tissue safety margins—a critical step toward realizing its translational potential across indications ranging from traumatic brain injury to rare genetic enzyme deficiencies.